Biopterins and derivatives
Biopterins and their derivatives are a class of organic compounds playing crucial roles in various biochemical processes within living organisms. They serve as cofactors for enzymes involved in metabolism, particularly in the synthesis and breakdown of amino acids. The primary biopterins include tetrahydrobiopterin (BH4), dihydrobiopterin (DHBP), and 8-pformyltetrahydrobiopterin (FH4). These compounds are synthesized from guanosine triphosphate (GTP) through a series of enzymatic reactions.
Derivatives of biopterins can include modified forms such as tetrahydrofolate (THF) derivatives, which function in one-carbon metabolism. Additionally, various synthetic analogs and prodrugs have been developed to enhance the therapeutic potential of biopterins, particularly in treating disorders associated with their deficiency or imbalance, such as phenylketonuria (PKU).
In research applications, biopterins and their derivatives are extensively used in studying enzymatic pathways, developing new drugs, and understanding genetic diseases related to these compounds. Their importance underscores the critical role they play in maintaining cellular health and metabolic homeostasis across different species.

Structure | Chemical Name | CAS | MF |
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2-Amino-6-(1,2,3-trihydroxypropyl)-4(1H)-pteridinone; (1'R,2'R)-form, 5,6R,7,8-Tetrahydro | 99630-31-6 | C9H15N5O4 |
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